1-methyl-4-{[4-(1-pyrrolidinylsulfonyl)phenoxy]acetyl}piperazine

• IUPAC Name: 1-(4-methylpiperazin-1-yl)-2-(4-pyrrolidin-1-ylsulfonylphenoxy)ethanone
• InChI: InChI=1S/C17H25N3O4S/c1-18-10-12-19(13-11-18)17(21)14-24-15-4-6-16(7-5-15)25(22,23)20-8-2-3-9-20/h4-7H,2-3,8-14H2,1H3
• InChI Key: VHAGDGNSCFJMMR-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C(=O)COC2=CC=C(C=C2)S(=O)(=O)N3CCCC3
• Molecular Formula: C17H25N3O4S
• Molecular Weight: 367.5 g/mol

Description

The compound “1-methyl-4-{[4-(1-pyrrolidinylsulfonyl)phenoxy]acetyl}piperazine” is a complex organic molecule that contains a piperazine ring, a pyrrolidine ring, a sulfonyl group, and a phenoxy group. Piperazine rings are common in many pharmaceutical drugs due to their ability to increase solubility and bioavailability. Pyrrolidine is a five-membered ring with one nitrogen atom, and it’s also found in many pharmaceuticals.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the piperazine and pyrrolidine rings, the introduction of the sulfonyl group, and the attachment of the phenoxy group. Unfortunately, without specific literature or experimental data, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The piperazine and pyrrolidine rings would provide a rigid, cyclic structure, while the sulfonyl and phenoxy groups would likely contribute to the compound’s reactivity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the piperazine ring might increase its solubility in water, while the sulfonyl group could potentially make it more reactive.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. Many drugs containing piperazine rings act as antagonists or agonists at various receptor sites in the body.

Future Directions

Future research on this compound could involve exploring its potential uses in medicine or industry, studying its reactivity, or developing more efficient methods for its synthesis.